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Compound of Interest

Compound Name: Regaloside |

Cat. No.: B15592200

This guide provides crucial safety and logistical information for the handling and disposal of
Regaloside I, a phenylpropanolglycerol glycoside.[1] Given the limited availability of specific
safety data for this compound, a precautionary approach is paramount. Researchers,
scientists, and drug development professionals should adhere to these guidelines to minimize
exposure and ensure a safe laboratory environment.

Hazard Identification and Precautionary Data

Due to the absence of a publicly available Safety Data Sheet (SDS), the specific toxicological
properties of Regaloside | are not fully characterized. Therefore, it should be handled as a
potentially hazardous substance. The following table summarizes general safety data that
should be assumed for Regaloside I in the absence of specific information.
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Parameter Information Source

Chemical Name Regaloside | [1]

CAS Number 126239-78-9 [1]
Assumed to be a solid,

Appearance General
powdered form.

B Soluble in DMSO, Pyridine,

Solubility
Methanol, Ethanol, etc.[1]
As a novel compound, the
hazards are not fully known. It

Known Hazards is prudent to treat it as a [2]
potentially toxic and irritating
substance.
No established exposure limits
(e.g., PEL, TLV). All work

Exposure Limits should be conducted in a N/A

manner that minimizes any

potential for exposure.

First Aid: Skin Contact

Immediately wash the affected
area with plenty of soap and
water.[3] If irritation persists,

seek medical attention.

First Aid: Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
and seek immediate medical

attention.[3]

First Aid: Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen and seek medical

attention.

[4]
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First Aid: Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[3]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling Regaloside | to prevent exposure

through inhalation, skin contact, or eye contact.[5] The following table outlines the required

PPE.

Body Part

Required PPE

Standard/Specification

Respiratory

NIOSH-approved respirator
(e.g., N95 for powders, or a
respirator with appropriate
cartridges for vapors if

handling solutions).[6][7]

NIOSH approved

Hands

Chemical-resistant gloves
(e.qg., nitrile).[8][9] Change
gloves frequently, especially if

they become contaminated.

ASTM F1001 or EN 374

Eyes

Safety glasses with side
shields or chemical splash
goggles.[7][9] A face shield
may be necessary for splash

hazards.

ANSI Z87.1

Body

A laboratory coat, preferably a
disposable one, to be worn
over personal clothing.[10] An
impervious apron may be
required for larger quantities or

splash risks.

Appropriate for chemical

resistance.

Feet

Closed-toe shoes are
mandatory in the laboratory.[9]
[11]

N/A
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Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is critical to ensure safety.
3.1. Receiving and Unpacking
» Visually inspect the package for any signs of damage or leakage upon arrival.

o Don appropriate PPE (lab coat, gloves, and safety glasses) before opening the package in a
designated area, preferably within a chemical fume hood.[12]

 Verify that the container is intact and properly labeled.

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.

3.2. Weighing and Aliquoting (Powder Form)

» All handling of powdered Regaloside | must be conducted within a certified chemical fume
hood or a powder containment hood to prevent inhalation of airborne particles.[11][12]

e Use an enclosed balance or a balance with a draft shield to minimize air currents.[12]
o Cover the work surface with absorbent bench paper.[11][12]

» Use anti-static weigh boats and tools to prevent powder dispersal.

o Carefully transfer the desired amount of powder using a spatula. Avoid creating dust.
o Close the primary container tightly immediately after use.

o Clean the spatula and work area with a wet wipe or a solvent-moistened cloth to prevent
aerosolization of residual powder.[10] Dispose of cleaning materials as hazardous waste.

3.3. Solution Preparation
o Prepare solutions within a chemical fume hood.

» Add the solvent to the weighed Regaloside | powder slowly to avoid splashing.
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« If sonication or heating is required to dissolve the compound, ensure the container is
properly sealed or use a condenser to prevent vapor release.[13][14]

o Clearly label the solution with the compound name, concentration, solvent, date, and
appropriate hazard warnings.

3.4. Experimental Use

Conduct all experiments involving Regaloside I, whether in solid or solution form, in a well-
ventilated area, preferably a chemical fume hood.

Keep containers closed when not in use.[8]

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling the compound, even if gloves were worn.[8]

Disposal Plan

Proper disposal of Regaloside | and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection
» Segregate all waste contaminated with Regaloside | from general laboratory waste.[15]

e Solid Waste: This includes contaminated gloves, bench paper, weigh boats, and unused
powder. Collect this waste in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Collect all solutions containing Regaloside I in a separate, compatible, and
leak-proof hazardous waste container. Do not mix with other chemical waste streams unless
compatibility is confirmed.[15]

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

4.2. Labeling and Storage of Waste
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o Label all hazardous waste containers with "Hazardous Waste," the full chemical name
"Regaloside I," and any known hazards (e.g., "Toxicity Unknown").[2][16]

« Indicate the approximate concentration and solvent for liquid waste.

» Store waste containers in a designated, secure area with secondary containment to prevent
spills.[16]

4.3. Final Disposal

o Arrange for the disposal of all Regaloside | waste through your institution's Environmental
Health and Safety (EHS) office.

o Follow all institutional and local regulations for hazardous waste disposal.

o For empty containers, triple-rinse with a suitable solvent, collect the rinsate as hazardous
waste, and then deface the label before disposal as regular trash, if permitted by your
institution.[16]

Emergency Procedures

5.1. Spills

o Small Spills (Powder): Gently cover the spill with an absorbent material. Wet the absorbent
material with a suitable solvent to prevent aerosolization. Carefully scoop the material into a

hazardous waste container. Clean the area with a wet cloth and dispose of all cleanup
materials as hazardous waste.

» Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite, sand,
or commercial spill pads).[11] Collect the absorbed material in a sealed container for
disposal as hazardous waste.

o Large Spills: Evacuate the area and alert your institution's EHS or emergency response
team.

5.2. Exposure

» Follow the first aid measures outlined in the Precautionary Data table.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15592200?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15592200?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

* Report all exposures to your supervisor and your institution's health and safety office.

Diagrams
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Caption: Workflow for Safe Handling of Regaloside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

